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Compound of Interest

Compound Name: 5-Norbornene-2-carboxaldehyde

Cat. No.: B046079

An In-depth Technical Guide to 5-Norbornene-2-carboxaldehyde for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of 5-Norbornene-2-carboxaldehyde
(CAS No. 5453-80-5), a versatile bicyclic organic compound. It is intended for researchers,
scientists, and professionals in drug development who are interested in the procurement and
application of this chemical. This document outlines its chemical properties, commercial
availability, and a detailed experimental protocol for its synthesis.

Chemical Properties and Applications

5-Norbornene-2-carboxaldehyde, also known as Bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde,
is a colorless to pale yellow liquid. Its unique strained bicyclic structure, featuring a norbornene
ring system with a reactive aldehyde functional group, makes it a valuable intermediate in
organic synthesis. The compound's reactivity is of significant interest in the synthesis of fine
chemicals, pharmaceutical intermediates, and polymers. Notably, it has been utilized in the
transition metal-catalyzed synthesis of norbornene-derived homopolymers.[1][2] The
norbornene scaffold itself is a promising structure in medicinal chemistry, with applications in
cancer treatment research.[3]

Commercial Suppliers

A variety of chemical suppliers offer 5-Norbornene-2-carboxaldehyde, typically as a mixture
of endo and exo isomers. The purity levels are generally around 95% or higher. The following
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table summarizes the offerings from several prominent commercial suppliers. Please note that
pricing and availability are subject to change and may require logging into the supplier's
website or requesting a quote.

Supplier Purity Available Quantities

TCI America >95.0% (GC) Inquire for bulk quantities.[4]

Thermo Scientific Chemicals

) o 95% (mixture of endo and exo) 54, 25 g, 100 g.[5][6][7]
(Fisher Scientific)

Sigma-Aldrich 95% Inquire for available quantities.

Inquire for price and

Pharmaffiliates High Purity o
availability.[8]

Oakwood Chemical 95% 250mg, 19,549, 259.[9]
Conier Chem & Pharma N , _

o ) Not specified Inquire for latest price.[10]
Limited (via ECHEMI)
Valin Cosmetics Private o

o ) ) 98% Minimum order of 25 kgs.[11]
Limited (via IndiaMART)
Chongging Chemdad (via ) )

99.00% Inquire for business.[12]

ECHEMI)

Experimental Protocol: Synthesis of 5-Norbornene-
2-carboxaldehyde via Diels-Alder Reaction

The primary route for synthesizing 5-Norbornene-2-carboxaldehyde is the Diels-Alder
reaction between cyclopentadiene and acrolein.[13] This cycloaddition reaction is a classic
method for forming six-membered rings.

Materials:
e Dicyclopentadiene

 Acrolein (inhibitor-free)
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Hydroquinone (as a polymerization inhibitor)

Toluene (or other suitable solvent)

Anhydrous magnesium sulfate (for drying)

Round-bottom flask

Distillation apparatus

Reflux condenser

Addition funnel

Magnetic stirrer and stir bar

Ice bath

Procedure:

Cracking of Dicyclopentadiene: Dicyclopentadiene is the dimer of cyclopentadiene and must
be "cracked" to yield the monomer. This is achieved by heating dicyclopentadiene to its
boiling point (around 170 °C). The lower-boiling cyclopentadiene monomer (b.p. 41 °C) is
then collected by fractional distillation. This freshly distilled cyclopentadiene should be used
immediately as it will dimerize over time.

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, reflux condenser,
and an addition funnel, dissolve acrolein and a small amount of hydroquinone in a suitable
solvent like toluene. Cool the flask in an ice bath.

Diels-Alder Reaction: Slowly add the freshly cracked cyclopentadiene to the acrolein solution
from the addition funnel with continuous stirring. The reaction is exothermic, so the addition
rate should be controlled to maintain a low temperature.

Reaction Completion: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and continue stirring for several hours to ensure the reaction
goes to completion.
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o Workup:
o Wash the reaction mixture with water to remove any unreacted acrolein.
o Separate the organic layer and dry it over anhydrous magnesium sulfate.
o Filter to remove the drying agent.

 Purification: The solvent is removed under reduced pressure using a rotary evaporator. The
resulting crude product can be purified by vacuum distillation to yield 5-Norbornene-2-
carboxaldehyde as a mixture of endo and exo isomers.

Visualization of the Synthesis Pathway

The following diagram illustrates the Diels-Alder reaction for the synthesis of 5-Norbornene-2-
carboxaldehyde.

Diels-Alder Synthesis of 5-Norbornene-2-carboxaldehyde

Cyclopentadiene Acrolein

\ 7
yroducy

5-Norbornene-2-carboxaldehyde
(endo and exo mixture)

Click to download full resolution via product page

Caption: Diels-Alder reaction pathway for the synthesis of 5-Norbornene-2-carboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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